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Compound of Interest

Compound Name: 4-Propylnonane
CAS No.: 6165-37-3
Cat. No.: B13802712
Get Quote
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This technical guide provides a comprehensive overview of the key thermochemical data for 4-
propylnonane (Ci2Hzs). Designed for researchers, scientists, and professionals in drug
development, this document summarizes essential thermodynamic parameters, outlines the
experimental methodologies for their determination, and illustrates the relationships between
these properties. The data presented is primarily based on critically evaluated values from the
National Institute of Standards and Technology (NIST) / Thermodynamics Research Center
(TRC) Web Thermo Tables.[1][2][3]

Core Thermochemical Data

The following tables summarize the fundamental thermochemical properties of 4-
propylnonane in its liquid and ideal gas phases. These values are crucial for understanding
the compound's stability, reactivity, and energy content.

Table 1: Standard Molar Enthalpy of Formation and Combustion
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Property Phase Value (kJ/mol)
Standard Molar Enthalpy of o

) Liquid -359.2+ 34
Formation (298.15 K, 1 atm)
Standard Molar Enthalpy of

) Ideal Gas -306.7 £ 3.5
Formation (298.15 K, 1 atm)
Standard Molar Enthalpy of o

Liquid -8083.4+3.4

Combustion (298.15 K, 1 atm)

Table 2: Molar Entropy and Heat Capacity

Property Phase Value (J/mol-K)
Standard Molar Entropy o

Liquid 486.9+2.4
(298.15 K, 1 atm)
Standard Molar Entropy

Ideal Gas 594.31 £ 2.97
(298.15 K, 1 atm)
Molar Heat Capacity at
Constant Pressure (298.15 K, Liquid 371.7+19
1 atm)
Molar Heat Capacity at
Constant Pressure (298.15 K, Ideal Gas 247.93 +2.48
1 atm)

Experimental Protocols

While the specific experimental reports for the thermochemical data of 4-propylnonane are

embedded within the extensive and historical data compilations of the NIST/TRC archives, the

methodologies employed for alkanes are well-established. The following sections describe the

general experimental protocols for determining the key thermochemical properties.

Enthalpy of Formation
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The standard enthalpy of formation of organic compounds like 4-propylnonane is typically
determined indirectly through the measurement of the enthalpy of combustion.

Combustion Calorimetry: This technique involves the complete combustion of a known mass of
the substance in a high-pressure oxygen atmosphere within a device called a bomb
calorimeter.

Sample Preparation: A precise mass of 4-propylnonane is placed in a sample holder within
the calorimeter's bomb.

Pressurization: The bomb is sealed and pressurized with pure oxygen to ensure complete
combustion.

Immersion: The bomb is submerged in a known quantity of water in an insulated container
(the calorimeter).

Ignition and Temperature Measurement: The sample is ignited electrically, and the
temperature change of the water is meticulously recorded.

Calculation: The heat released by the combustion reaction is calculated from the
temperature rise and the heat capacity of the calorimeter system. This value is then used to
determine the enthalpy of combustion. The standard enthalpy of formation is subsequently
calculated using Hess's Law, by combining the experimental enthalpy of combustion with the
known standard enthalpies of formation of the combustion products (CO2z and Hz0).

Heat Capacity

The heat capacity of liquid 4-propylnonane is measured using calorimetric methods that
quantify the energy required to raise the temperature of a known mass of the substance by a
specific amount.

Adiabatic Calorimetry: This is a highly accurate method for determining heat capacity.

o Sample Containment: A known mass of the liquid sample is placed in a sealed calorimetric
vessel.
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e Thermal Isolation: The vessel is placed within an adiabatic shield, which is heated or cooled
to maintain the same temperature as the vessel, thus preventing heat exchange with the
surroundings.

e Energy Input: A measured amount of electrical energy is supplied to a heater within the
calorimetric vessel.

o Temperature Measurement: The resulting temperature increase of the sample is precisely
measured.

o Calculation: The heat capacity is calculated from the electrical energy input and the observed
temperature change.

Differential Scanning Calorimetry (DSC): This is a more common and faster method.

o Sample and Reference: A small, known mass of the sample is placed in a pan, and an empty
reference pan is also prepared.

o Controlled Heating: The sample and reference pans are heated at a controlled, linear rate.

o Heat Flow Measurement: The instrument measures the difference in heat flow required to
maintain the sample and reference at the same temperature.

» Calculation: This differential heat flow is directly proportional to the heat capacity of the
sample.

Standard Molar Entropy

The standard molar entropy of a substance in its liquid or ideal gas state is not typically
measured directly but is calculated using a combination of experimental data and
thermodynamic principles. The calculation is based on the Third Law of Thermodynamics.

o Low-Temperature Heat Capacity: The heat capacity of the solid phase of the compound is
measured from as low a temperature as possible (approaching 0 K) up to its melting point.

o Enthalpy of Phase Transitions: The enthalpies of any solid-solid phase transitions and the
enthalpy of fusion (melting) are determined experimentally, typically using calorimetry.
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» Liquid-Phase Heat Capacity: The heat capacity of the liquid phase is measured from the
melting point up to the desired temperature (e.g., 298.15 K).

o Entropy Calculation: The standard molar entropy at a given temperature is calculated by
integrating the heat capacity divided by temperature (Cp/T) from O K to that temperature, and
adding the entropies of all phase transitions that occur within that temperature range. For the
ideal gas state, the entropy of vaporization and the entropy change associated with the
expansion to the standard state pressure are also included.

Visualizations

The following diagrams illustrate the conceptual relationships between the core
thermochemical properties and a general workflow for their determination and evaluation.

Kirchhoff's Law Enthalpy of Formation
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Figure 1: Conceptual relationship between key thermochemical properties.
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Figure 2: General workflow for the determination and evaluation of thermochemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermochemical Properties of 4-Propylnonane: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13802712/docs#thermochemical-properties-of-4-
propylnonane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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